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Compound of Interest

Compound Name: Barium iodide dihydrate

Cat. No.: B1341596 Get Quote

Technical Support Center: Barium Iodide
Dihydrate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and storage of air-sensitive barium iodide
dihydrate (BaI₂·2H₂O).

Frequently Asked Questions (FAQs)
Q1: What is barium iodide dihydrate and what are its common applications?

Barium iodide dihydrate is an inorganic compound with the chemical formula BaI₂·2H₂O.[1][2]

It appears as a white to off-white or colorless crystalline solid.[1][3][4][5] This compound is

highly soluble in water and also soluble in alcohol and acetone.[1][4][5] Due to its properties, it

is used in various applications, including:

Chemical Synthesis: As a source of barium and iodide ions for synthesizing other

compounds.[1][6]

Analytical Chemistry: As a reagent for detecting and quantifying halides.[6]

Materials Science: In the manufacturing of specialty glasses, ceramics, and optical lenses to

enhance their properties.[6]
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Medical Imaging: As a contrast agent in some X-ray and CT imaging techniques.[6]

Q2: Why is barium iodide dihydrate considered "air-sensitive"?

Barium iodide dihydrate is sensitive to air due to its hygroscopic and deliquescent nature,

meaning it readily absorbs moisture from the atmosphere.[3] This can lead to the compound

becoming liquid.[3] It is also sensitive to light and can decompose, especially in acidic

conditions, which results in the release of iodine, often causing the compound to turn red.[3][7]

Q3: How should I properly store barium iodide dihydrate?

To maintain its integrity, barium iodide dihydrate should be stored in a cool, dry place.[3] The

container must be tightly closed and stored under an inert atmosphere, such as nitrogen or

argon, to protect it from moisture and air.[8][9] It is also crucial to protect the compound from

light.[3][9]

Q4: What are the primary hazards associated with barium iodide dihydrate?

Barium iodide dihydrate is harmful if swallowed, inhaled, or absorbed through the skin.[3] The

barium ion is a muscle poison that can cause stimulation followed by paralysis.[3] Inhalation

may irritate the respiratory tract, and contact can cause skin and eye irritation.[3] For more

detailed safety information, always consult the Safety Data Sheet (SDS).[8][9][10]
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Problem Possible Cause Solution

The compound has turned

yellow, brown, or red.

Exposure to air and/or light

has caused decomposition and

the release of free iodine.[3][7]

The compound is likely impure

and may not be suitable for all

applications. For future use,

ensure storage is under an

inert atmosphere and

protected from light.

The solid has become wet or

clumped together.

The compound is hygroscopic

and has absorbed moisture

from the air.[3]

This indicates improper

storage. The material may

need to be dried in a vacuum

oven at a low temperature, but

this may not restore its original

purity. Prevention through

proper storage is key.

Inconsistent experimental

results.

The purity of the barium iodide

dihydrate may be

compromised due to improper

handling or storage.

Use a fresh, properly stored

container of the reagent.

Ensure all handling is

performed under an inert

atmosphere.

Difficulty dissolving the

compound.

While highly soluble in water,

impurities from decomposition

could affect solubility.

Use a fresh bottle of high-

purity barium iodide dihydrate.

Ensure the solvent is

appropriate for the intended

reaction.
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Property Value Reference

Chemical Formula BaI₂·2H₂O [1][6]

Molecular Weight 427.17 g/mol [1][6][10]

Appearance
White to off-white crystalline

solid
[1][3][4]

Density ~4.916 g/cm³ [1][5]

Solubility in Water 166.7 g/100 mL at 0°C [1]

Melting Point

Decomposes. Loses one water

molecule at ~98.9°C and the

second at ~539°C. Complete

decomposition occurs around

740°C.

[1]

Experimental Protocols
Protocol: Handling Air-Sensitive Barium Iodide Dihydrate in a Glovebox

This protocol outlines the steps for safely weighing and preparing a solution of barium iodide
dihydrate under an inert atmosphere.

Materials:

Barium iodide dihydrate (in its original sealed container)

Inert atmosphere glovebox (e.g., nitrogen or argon)

Spatula

Weighing boat or paper

Analytical balance (inside the glovebox)

Appropriate glassware for the solution (e.g., flask with a septum)
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Anhydrous solvent

Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate gloves.

Procedure:

Glovebox Preparation: Ensure the glovebox has been properly purged and the atmosphere

is inert.

Transfer Materials: Introduce the sealed container of barium iodide dihydrate, spatula,

weighing boat, and glassware into the glovebox antechamber.

Purge Antechamber: Cycle the antechamber according to the glovebox manufacturer's

instructions to remove air and moisture.

Transfer to Main Chamber: Move the items from the antechamber into the main glovebox

chamber.

Equilibration: Allow the items to equilibrate to the glovebox atmosphere for a few minutes.

Weighing:

Carefully open the container of barium iodide dihydrate inside the glovebox.

Using a clean, dry spatula, transfer the desired amount of the solid to the weighing boat on

the analytical balance.

Record the mass.

Tightly reseal the original container.

Solution Preparation:

Transfer the weighed solid into the designated flask.

Add the required volume of anhydrous solvent to the flask.
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Seal the flask (e.g., with a septum and parafilm) before removing it from the glovebox if

the subsequent steps are to be performed outside.

Cleanup: Clean the spatula and any spills within the glovebox using appropriate procedures.

Removal of Materials: Remove the prepared solution and waste from the glovebox via the

antechamber.
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Observation

Initial Checks

Probable Cause

Solution

Observe Issue with
Barium Iodide Dihydrate

Is the compound
discolored (yellow/red)?

Is the compound
wet or clumped?

No

Decomposition due to
air/light exposure.

Yes

Hygroscopic absorption
of atmospheric moisture.

Yes

Review and improve
storage and handling procedures.

(Use inert atmosphere, protect from light)

No, but issues persist

Discard and use a
fresh, properly stored batch.

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues with barium iodide dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Barium iodide dihydrate (7787-33-9) for sale [vulcanchem.com]

2. Barium iodide - Wikipedia [en.wikipedia.org]

3. oxfordlabchem.com [oxfordlabchem.com]

4. Infinium Pharmachem Limited [infiniumpharmachem.com]

5. byjus.com [byjus.com]

6. chemimpex.com [chemimpex.com]

7. guidechem.com [guidechem.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. BARIUM IODIDE DIHYDRATE - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Handling and storage of air-sensitive barium iodide
dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341596#handling-and-storage-of-air-sensitive-
barium-iodide-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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